BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: 4-Methoxy-2,5-
dimethylbenzenesulfonyl chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-Methoxy-2,5-
Compound Name: _ ]
dimethylbenzenesulfonyl chloride

Cat. No.: B1330946

CAS Number: 91179-12-3

A Technical Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

4-Methoxy-2,5-dimethylbenzenesulfonyl chloride is a specialized organic compound that
holds significance as a versatile reagent and building block in synthetic organic chemistry,
particularly in the realms of medicinal chemistry and drug development. Its unique structural
features, comprising a reactive sulfonyl chloride moiety and a substituted aromatic ring with
methoxy and dimethyl functionalities, make it a valuable tool for the introduction of the 4-
methoxy-2,5-dimethylbenzenesulfonyl group into various molecular scaffolds. This functional
group can influence the physicochemical properties, such as lipophilicity and metabolic stability,
of a parent molecule, and is integral to the synthesis of a diverse range of sulfonamides and
sulfonate esters. This guide provides a comprehensive overview of the available technical data,
synthetic methodologies, and potential applications of this compound.

Physicochemical and Safety Data

While comprehensive experimental data for 4-Methoxy-2,5-dimethylbenzenesulfonyl
chloride is not extensively documented in publicly available literature, key properties have
been reported by various chemical suppliers.
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Table 1: Physicochemical Properties of 4-Methoxy-2,5-dimethylbenzenesulfonyl chloride

Property Value Sourcel/Citation
CAS Number 91179-12-3 [11[2]

Molecular Formula CoH11CIOsS [1][2]

Molecular Weight 234.7 g/mol [1]

Physical Form Solid

Appearance Off-white to slight yellow solid

Melting Point 98-99 °C [3]

Boiling Point Data not available

Purity 95% - 98%

Safety Information:

4-Methoxy-2,5-dimethylbenzenesulfonyl chloride is classified as a hazardous substance

and should be handled with appropriate safety precautions in a laboratory setting.

Table 2: Hazard and Precautionary Statements
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Category

Code

Statement

Hazard Statements

H314

Causes severe skin burns and

eye damage.

H335

May cause respiratory

irritation.

Precautionary Statements

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P310

Immediately call a POISON
CENTER or doctor/physician.

Synthesis and Reactivity

Synthesis

A specific, detailed experimental protocol for the synthesis of 4-Methoxy-2,5-

dimethylbenzenesulfonyl chloride is not readily available in peer-reviewed literature.

However, its synthesis can be conceptually approached through the chlorosulfonation of 1,4-
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dimethyl-2-methoxybenzene. This electrophilic aromatic substitution reaction is a standard
method for the preparation of arylsulfonyl chlorides.

Conceptual Synthetic Pathway:
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1,4-Dimethyl-2-methoxybenzene Chlorosuifonation

: 4-Methoxy-2,5-dimethylbenzenesulfonyl chloride L +HCL HCI

Chlorosulfonic Acid (CISO3H)
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Reaction

Dissolve Amine and Base in Anhydrous Solvent

:

Coolto 0 °C

:

Add 4-Methoxy-2,5-dimethylbenzenesulfonyl chloride

y

Stir and Monitor by TLC

Work-up and Purification

Quench with Water

'

Extract with Organic Solvent

:

Wash Organic Layer

:

Dry and Concentrate

'

Purify by Chromatography

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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